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Compound of Interest

Compound Name: Phthalanilic acid, 2',3'-dimethyl-

Cat. No.: B095676 Get Quote

Spectroscopic and Methodological Overview of
Phthalanilic Acid Derivatives
Disclaimer: This document addresses the request for spectroscopic data (NMR, IR, Mass

Spec) for "Phthalanilic acid, 2',3'-dimethyl-". Following a comprehensive search, no

experimental or computed spectroscopic data for this specific compound was found in publicly

available resources. As an alternative, this guide presents available information on the closely

related compound, 2'-Methylphthalanilic acid. It is crucial to note that the data for this

alternative compound is not a direct substitute and will differ from the requested molecule.

Compound Identity: 2'-Methylphthalanilic acid
This section provides the basic chemical identifiers for the alternative compound, 2'-

Methylphthalanilic acid.
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Property Value

Compound Name 2'-Methylphthalanilic acid

Molecular Formula C₁₅H₁₃NO₃

Molecular Weight 255.27 g/mol [1]

Exact Mass 255.089543 g/mol [1]

InChI

InChI=1S/C15H13NO3/c1-10-6-2-5-9-13(10)16-

14(17)11-7-3-4-8-12(11)15(18)19/h2-9H,1H3,

(H,16,17)(H,18,19)[1]

SMILES
CC1=CC=CC=C1NC(=O)C2=CC=CC=C2C(=O)

O

Spectroscopic Data Summary
The following tables summarize the available spectroscopic information for 2'-

Methylphthalanilic acid.

NMR Spectroscopy
Nucleus

Chemical Shift (δ)

ppm
Solvent Notes

¹³C

Data not available in

search results. A

computed spectrum is

noted in SpectraBase.

[1]

Not specified

¹H
Data not available in

search results.
Not specified

Infrared (IR) Spectroscopy
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Frequency (cm⁻¹) Intensity Assignment

Data not available in search

results.

Mass Spectrometry (MS)
m/z

Relative Abundance

(%)
Fragment Ionization Method

Data not available in

search results.

Experimental Protocols
Specific experimental protocols for the synthesis and spectroscopic analysis of 2'-

Methylphthalanilic acid are not detailed in the available search results. However, a generalized

synthetic approach for phthalanilic acids involves the reaction of phthalic anhydride with a

substituted aniline.

A plausible general protocol would be:

Dissolve the substituted aniline (in this case, 2,3-dimethylaniline) in a suitable aprotic solvent

(e.g., dichloromethane, chloroform, or acetone).

Add an equimolar amount of phthalic anhydride to the solution.

Stir the reaction mixture at room temperature. The reaction is often exothermic.

The product, a phthalanilic acid, typically precipitates from the solution.

The solid product can be collected by filtration, washed with a cold solvent to remove

unreacted starting materials, and dried.

Further purification can be achieved by recrystallization from an appropriate solvent.

Spectroscopic analysis would then be performed on the purified product.
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Conceptual Workflow
The following diagram illustrates a generalized workflow for the synthesis and characterization

of a substituted phthalanilic acid.
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Generalized Workflow for Synthesis and Characterization of Substituted Phthalanilic Acids

Synthesis
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Caption: A generalized workflow for the synthesis and spectroscopic characterization of

phthalanilic acid derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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